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Compound of Interest

Compound Name: 2-Deoxy-D-glucose-13C-1

Cat. No.: B118126 Get Quote

An In-depth Technical Guide to 2-Deoxy-D-glucose-13C-1

Introduction
2-Deoxy-D-glucose (2-DG) is a glucose analog in which the 2-hydroxyl group is replaced by

hydrogen.[1][2] This structural modification allows it to be recognized and transported into cells

by glucose transporters and phosphorylated by hexokinase, the first enzyme in the glycolytic

pathway.[3][4] However, the resulting product, 2-deoxy-D-glucose-6-phosphate (2-DG-6-P),

cannot be further metabolized by phosphoglucose isomerase.[3][5] Its accumulation within the

cell leads to the inhibition of glycolysis, making 2-DG a valuable tool for studying glucose

metabolism and as a potential therapeutic agent, particularly in oncology.[3][6]

The isotopically labeled form, 2-Deoxy-D-glucose-13C-1, incorporates a stable heavy isotope

of carbon at the first carbon position.[7][8] This labeling provides a powerful tracer for metabolic

studies, allowing researchers to follow the fate of the glucose analog through various

biochemical pathways using techniques like mass spectrometry and nuclear magnetic

resonance spectroscopy. It is primarily used as an internal standard and for metabolic flux

analysis.[9][10]

Physicochemical Properties
The key physicochemical properties of 2-Deoxy-D-glucose-13C-1 are summarized in the table

below. There are two CAS Registry Numbers associated with this compound, which may be

used interchangeably.
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Property Value Source(s)

CAS Registry Number 119897-50-6 [7][8][11][12]

201612-55-7 [9][13]

Molecular Formula C₅¹³CH₁₂O₅ [9][12][13]

Molecular Weight 165.15 g/mol [9][12][13]

Exact Mass 165.072 u [7]

Appearance Solid [7]

Isotopic Purity 99 atom % ¹³C

LogP -2.9 [7]

Hydrogen Bond Donor Count 4 [7]

Hydrogen Bond Acceptor

Count
5 [7]

Rotatable Bond Count 5 [7]
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Mechanism of Action
2-Deoxy-D-glucose acts as a competitive inhibitor of glucose metabolism.[8][10] The process

begins with its transport into the cell via glucose transporters (GLUTs). Inside the cell,

hexokinase phosphorylates 2-DG to form 2-deoxy-D-glucose-6-phosphate (2-DG-6-P).[1][3]

Unlike glucose-6-phosphate, 2-DG-6-P is not a substrate for the enzyme phosphoglucose

isomerase, effectively halting the glycolytic pathway at this stage.[3][5] The intracellular

accumulation of 2-DG-6-P leads to feedback inhibition of hexokinase, further reducing glucose

phosphorylation.[3] This disruption of glycolysis depletes the cell of ATP and essential

metabolites required for growth and survival.[3] This effect is particularly pronounced in cancer

cells, which exhibit a high rate of glycolysis, a phenomenon known as the Warburg effect.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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